Cas no 71239-56-0 (20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol)

20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol structure
71239-56-0 structure
Product Name:20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol
CAS No:71239-56-0
MF:C23H37NO7
MW:439.542387723923
CID:1749558
PubChem ID:156167
Update Time:2025-04-21

20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol Chemical and Physical Properties

Names and Identifiers

    • 20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol
    • DTXSID20991547
    • 71239-56-0
    • Aconitane-1,7,8,14-tetrol, 20-ethyl-4-(hydroxymethyl)-6,16-dimethoxy-, (1alpha,6beta,14alpha,16beta)-
    • Inchi: 1S/C23H37NO7/c1-4-24-9-20(10-25)6-5-14(26)22-12-7-11-13(30-2)8-21(28,15(12)16(11)27)23(29,19(22)24)18(31-3)17(20)22/h11-19,25-29H,4-10H2,1-3H3
    • InChI Key: PNKADVXQUJDNSJ-UHFFFAOYSA-N
    • SMILES: OC12C(C3C4(CO)CCC(C3(C3CC5C(CC1(C3C5O)O)OC)C2N(CC)C4)O)OC

Computed Properties

  • Exact Mass: 439.25700252g/mol
  • Monoisotopic Mass: 439.25700252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 783
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 13
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 123Ų
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